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Compound of Interest

Compound Name: 2-Acridinecarboxylic acid

Cat. No.: B15289419

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Information

9-Acridinecarboxylic acid, identified by CAS number 332927-03-4, is a heterocyclic compound
that serves as a crucial building block in the synthesis of a variety of functional molecules.[1][2]
Its rigid, planar acridine core is responsible for its intrinsic fluorescence and its ability to
intercalate into DNA. The carboxylic acid group at the 9-position provides a reactive handle for
the synthesis of numerous derivatives, including esters and amides, which have found
significant applications in biomedical research and diagnostics.[3][4]

Chemical Properties
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Property Value Source(s)
CAS Number 332927-03-4
Molecular Formula C14HoNO:2

223.23 g/mol (anhydrous

Molecular Weight ]
basis)
Appearance Yellow solid/powder
Melting Point ~290 °C (decomposes)
Acridine-9-carboxylic acid,
Synonyms Acridine-9-carboxylic acid [1]
hydrate
Safety Information
Hazard Class Description
Skin Irritation Causes skin irritation (H315)
Eye Irritation Causes serious eye irritation (H319)
Respiratory Irritation May cause respiratory irritation (H335)

Precautionary Statements: P261, P264, P271, P280, P302+P352, P305+P351+P338

Synthesis and Derivatization
Synthesis of 9-Acridinecarboxylic Acid

A common method for the synthesis of 9-acridinecarboxylic acid is through the oxidation of 9-
methylacridine. While specific, detailed laboratory protocols are not readily available in peer-
reviewed literature, a patented method outlines the general procedure.[2]

Experimental Protocol (General)

e Reaction Setup: 9-methylacridine is combined with an oxidant and an oxidation catalyst in a
suitable solvent. The molar ratio of 9-methylacridine to oxidant to catalyst is typically in the
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range of 1:4-8:0.03-0.06.

+ Reaction Conditions: The reaction mixture is heated to a temperature between 80-120 °C for
1-3 hours.

* Work-up and Purification: Following the reaction, the mixture is filtered and the resulting solid
is dried to yield 9-acridinecarboxylic acid.

A visual representation of this general synthesis workflow is provided below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15289419?utm_src=pdf-body-img
https://www.benchchem.com/product/b15289419?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289419?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

[pmc.ncbi.nim.nih.gov]

» 3. orca.cardiff.ac.uk [orca.cardiff.ac.uk]

1. 9-ACRIDINECARBOXYLIC ACID HYDRATE | 332927-03-4 [chemicalbook.com]

2. Acridine and Its Derivatives: Synthesis, Biological, and Anticorrosion Properties - PMC

» 4. Synthesis, DNA-Binding and Antiproliferative Properties of Acridine and 5-Methylacridine

Derivatives - PMC [pmc.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to 9-Acridinecarboxylic
Acid (CAS 332927-03-4)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289419#cas-number-332927-03-4-chemical-

information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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